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Compound of Interest

Compound Name: 2-(Methylthio)ethyl methacrylate

Cat. No.: B087219 Get Quote

Essential Safety and Handling Guide for 2-
(Methylthio)ethyl Methacrylate
Disclaimer: A specific Safety Data Sheet (SDS) for 2-(Methylthio)ethyl methacrylate was not

available. The following guidance is compiled from information on structurally similar

methacrylate compounds. Researchers should always consult the specific SDS for any

chemical prior to use and conduct a thorough risk assessment for their unique laboratory

settings.

This document provides essential safety, handling, and disposal information for 2-
(Methylthio)ethyl methacrylate, tailored for researchers, scientists, and professionals in drug

development.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-(Methylthio)ethyl methacrylate is

provided below.[1][2]
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Property Value

CAS Number 14216-23-0

Molecular Formula C7H12O2S

Molecular Weight 160.23 g/mol

Appearance Colorless to pale yellow liquid

Density 1.04 g/mL at 25 °C

Boiling Point 38 °C at 0.06 mmHg

Flash Point 88 °C (190.4 °F) - closed cup[2]

Refractive Index n20/D 1.48

Personal Protective Equipment (PPE)
The use of appropriate Personal Protective Equipment is mandatory to ensure safety. The

recommendations below are based on guidelines for similar methacrylate compounds.

Body Part Recommended PPE Relevant Standard

Eyes/Face

Chemical safety goggles. A

face shield should be worn if

there is a risk of splashing.

OSHA 29 CFR 1910.133 or EN

166[3]

Skin

Chemical-resistant gloves

(e.g., nitrile, neoprene). A lab

coat or chemical-resistant

apron is required.

EN 374

Respiratory

Work should be conducted in a

well-ventilated area or under a

chemical fume hood. If

ventilation is insufficient, a

NIOSH-approved respirator

with an organic vapor cartridge

should be used.

OSHA 29 CFR 1910.134 or EN

149[3]
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Operational and Disposal Procedures
Handling and Storage

Engineering Controls: All manipulations of 2-(Methylthio)ethyl methacrylate should be

performed in a well-ventilated laboratory, ideally within a certified chemical fume hood, to

minimize the risk of inhalation.[4] Safety showers and eyewash stations must be readily

accessible.[3]

Safe Handling: Direct contact with skin, eyes, and clothing must be avoided.[5] Inhalation of

vapors or mists should be prevented.[6] Employ non-sparking tools and implement measures

to prevent static discharge.[3]

Storage: Store in a cool, dry, and well-ventilated location, shielded from heat, sparks, open

flames, and direct sunlight.[4][6] Containers must be kept tightly sealed when not in use.[6]

This compound is a combustible liquid.[2]

Disposal Plan
The disposal of 2-(Methylthio)ethyl methacrylate and any associated contaminated materials

must be managed as hazardous waste.[5]

Waste Classification: The generator of the waste is responsible for its correct classification in

accordance with all applicable federal, state, and local regulations.[5]

Disposal Method: Incineration at a licensed hazardous waste facility is the recommended

method of disposal.[4] This chemical must not be disposed of via drains or released into the

environment.[5][7]

Contaminated Materials: All materials, such as absorbents used for spill cleanup and any

contaminated PPE, must be collected in a sealed and appropriately labeled container for

disposal as hazardous waste.[8]

First Aid Measures
In the event of exposure, immediate and appropriate first aid is critical. The following table

outlines the necessary steps based on information for similar methacrylate compounds.
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Exposure Route First Aid Instructions

Inhalation

Immediately move the individual to an area with

fresh air. If breathing is labored, provide oxygen.

If breathing has ceased, begin artificial

respiration. Seek immediate medical assistance.

[9][10]

Skin Contact

Promptly remove all contaminated clothing and

footwear. Thoroughly wash the affected skin

with soap and copious amounts of water for at

least 15 minutes. If irritation develops or

persists, seek medical attention.[7][10]

Eye Contact

Instantly flush the eyes with a large volume of

water for a minimum of 15 minutes, ensuring to

lift the upper and lower eyelids periodically. If

contact lenses are worn, remove them if it is

safe to do so. Continue to rinse. Seek

immediate medical attention.[3][10]

Ingestion

Do NOT induce vomiting. If the individual is

conscious, have them rinse their mouth with

water. Never administer anything by mouth to an

unconscious person. Seek immediate medical

attention.[7][9]

Visual Safety Protocols
The following diagrams provide a visual guide to the safe handling workflow and emergency

response procedures for 2-(Methylthio)ethyl methacrylate.
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Safe Handling Workflow for 2-(Methylthio)ethyl Methacrylate
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Caption: A step-by-step workflow illustrating the safe handling of 2-(Methylthio)ethyl
methacrylate.

Emergency Response for Exposure to 2-(Methylthio)ethyl Methacrylate

Exposure Incident

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing & Wash Skin Flush Eyes with Water Rinse Mouth, Do NOT Induce Vomiting

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: A logical diagram outlining the appropriate response to various types of exposure

incidents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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